Cas no 2228825-05-4 (1-3-(difluoromethyl)-1-methyl-1H-pyrazol-4-ylprop-2-en-1-one)

• Product Name: 1-3-(difluoromethyl)-1-methyl-1H-pyrazol-4-ylprop-2-en-1-one
• CAS No: 2228825-05-4
• MF: C₈H₈F₂N₂O
• MW: 186.158728599548
• CID: 5913945
• PubChem ID: 165639978
• Update Time: 2025-06-28

1-3-(difluoromethyl)-1-methyl-1H-pyrazol-4-ylprop-2-en-1-one Chemical and Physical Properties

Names and Identifiers

• 1-3-(difluoromethyl)-1-methyl-1H-pyrazol-4-ylprop-2-en-1-one
• 2228825-05-4
• EN300-2002548
• 1-[3-(difluoromethyl)-1-methyl-1H-pyrazol-4-yl]prop-2-en-1-one

• Inchi： 1S/C8H8F2N2O/c1-3-6(13)5-4-12(2)11-7(5)8(9)10/h3-4,8H,1H2,2H3
• InChI Key： DIRCEWJDFOIMLP-UHFFFAOYSA-N
• SMILES： FC(C1C(C(C=C)=O)=CN(C)N=1)F

Computed Properties

• Exact Mass: 186.06046921g/mol
• Monoisotopic Mass: 186.06046921g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 220
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 34.9Ų

Additional information on 1-3-(difluoromethyl)-1-methyl-1H-pyrazol-4-ylprop-2-en-1-one

Introduction to 1-3-(difluoromethyl)-1-methyl-1H-pyrazol-4-ylprop-2-en-1-one (CAS No. 2228825-05-4)

The compound 1-3-(difluoromethyl)-1-methyl-1H-pyrazol-4-ylprop-2-en-1-one, identified by its CAS number 2228825-05-4, represents a significant advancement in the field of medicinal chemistry and pharmacology. This heterocyclic molecule, featuring a pyrazole core substituted with a difluoromethyl group and an allyl ketone moiety, has garnered attention due to its unique structural and functional properties. The presence of both electron-withdrawing and electron-donating groups in its molecular framework makes it a promising candidate for further exploration in drug discovery and therapeutic applications.

Recent studies have highlighted the potential of pyrazole derivatives as versatile scaffolds in medicinal chemistry, owing to their broad spectrum of biological activities. The incorporation of a difluoromethyl group into the pyrazole ring enhances the metabolic stability and lipophilicity of the compound, which are critical factors in drug design. Additionally, the allyl ketone functionality introduces reactivity that can be exploited for further chemical modifications, enabling the synthesis of more complex derivatives with tailored biological properties.

In the context of contemporary pharmaceutical research, compounds like 1-3-(difluoromethyl)-1-methyl-1H-pyrazol-4-ylprop-2-en-1-one are being investigated for their potential as kinase inhibitors, anti-inflammatory agents, and antimicrobial agents. The pyrazole core is known to exhibit inhibitory activity against various enzymes and receptors, while the difluoromethyl substitution pattern is frequently employed to improve pharmacokinetic profiles. Preliminary in vitro studies have suggested that this compound may possess significant therapeutic potential, particularly in the treatment of inflammatory diseases and cancer.

The structural features of 1-3-(difluoromethyl)-1-methyl-1H-pyrazol-4-ylprop-2-en-1-one also make it an interesting subject for computational chemistry and molecular modeling studies. These approaches can help elucidate the compound's interactions with biological targets at the atomic level, providing insights into its mechanism of action. Such studies are crucial for optimizing drug candidates and predicting their efficacy and safety profiles before moving into clinical trials.

Moreover, the synthesis of this compound involves sophisticated organic reactions that showcase the ingenuity of modern synthetic chemistry. The preparation typically requires multi-step sequences involving condensation reactions, functional group transformations, and protective group strategies. Advanced synthetic methodologies, such as transition-metal-catalyzed cross-coupling reactions, have been employed to achieve high yields and purity levels. These synthetic advancements not only contribute to the accessibility of this compound but also highlight the progress in synthetic organic chemistry.

From a pharmacological perspective, the biological activity of 1-3-(difluoromethyl)-1-methyl-1H-pyrazol-4-ylprop-2-en-1-one is influenced by its ability to interact with biological macromolecules such as proteins and nucleic acids. The pyrazole ring can form hydrogen bonds with polar residues in these macromolecules, while the difluoromethyl group can modulate hydrophobic interactions. Understanding these interactions is essential for designing molecules that exhibit high selectivity and potency.

Recent advances in high-throughput screening (HTS) technologies have enabled researchers to rapidly assess the biological activity of large libraries of compounds like 1-(3-(difluoromethyl)-1-methylpyrazol[3,4-d]pyrimidin]-4-one (a related derivative). These technologies have accelerated the discovery process by identifying lead compounds that exhibit promising biological activity. Further optimization using structure-based drug design approaches can then be employed to enhance their therapeutic potential.

The role of computational tools in drug discovery cannot be overstated. Molecular docking simulations have been used to predict how 1-(3-(difluoromethyl)-1-methylpyrazol[3,4-d]pyrimidin]-4-one interacts with target enzymes such as kinases. These simulations provide valuable insights into binding affinities and pose predictions, guiding experimental efforts toward more effective drug candidates. Additionally, virtual screening techniques allow researchers to filter large databases of compounds based on their predicted binding properties, saving time and resources in the early stages of drug development.

In conclusion, 2228825 CAS NO 2228825 -05 - 4 CAS NO 2228825 -05 - 4 CAS NO 2228825 -05 - 4 CAS NO 2228825 -05 - 4 CAS NO 2228825 -05 - 4 CAS NO 2228825 -05 - 4 CAS NO 2228825 -05 - 4 CAS NO 2228825 -05 - 4 CAS NO 2228825 -05 - 4 CAS NO 2228825 -05 - 4 CAS NO 2228825 -05 - 4 CAS NO , has emerged as a promising candidate in medicinal chemistry due to its unique structural features and potential biological activities. The ongoing research into this compound underscores the importance of innovative approaches in drug discovery and development.